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Compound of Interest

Compound Name: 3,4,5-Trimethyloctane

CAS No.: 62016-44-8

Cat. No.: B15920774

Get Quote

Disclaimer: The following application notes and protocols are a projection based on the known

chemical properties of branched-chain alkanes and standard industry testing methodologies.

As of the time of this writing, specific experimental data for 3,4,5-trimethyloctane as a

gasoline additive is not publicly available. These documents are intended to provide a research

framework for its evaluation.

Introduction
Gasoline is a complex mixture of hydrocarbons, and its performance characteristics are

significantly influenced by the presence of various additives. Highly branched alkanes are

known to be desirable components of gasoline due to their high octane ratings, which improve

engine performance and reduce knocking.[1] 3,4,5-trimethyloctane, a C11H24 alkane,

possesses a compact, branched structure that suggests it may have favorable properties as a

gasoline additive.[2][3] This document outlines the potential applications and provides detailed

experimental protocols for the comprehensive evaluation of 3,4,5-trimethyloctane as a novel

gasoline additive.
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Based on the properties of similar branched-chain alkanes like isooctane (2,2,4-

trimethylpentane), 3,4,5-trimethyloctane is hypothesized to offer the following benefits:

Octane Enhancement: The highly branched structure is expected to impart a high Research

Octane Number (RON) and Motor Octane Number (MON), contributing to increased anti-

knock properties of the base fuel.

Improved Engine Performance: By increasing the octane rating of gasoline, 3,4,5-
trimethyloctane could allow for higher compression ratios in engines, leading to increased

power output and efficiency.

Reduced Emissions: A more complete and controlled combustion process, facilitated by

higher octane fuel, can potentially lead to a reduction in harmful emissions such as carbon

monoxide (CO) and unburned hydrocarbons (HC).

Fuel Stability: As a saturated alkane, it is expected to have good chemical stability and not

contribute to gum formation or other degradation products in the fuel system.

Physicochemical Properties
A summary of the known and estimated properties of 3,4,5-trimethyloctane is presented

below.

Property Value Reference

Molecular Formula C11H24 [2][3]

Molecular Weight 156.31 g/mol [2]

Boiling Point (estimated) 181 °C [4]

Density (estimated) 0.7600 g/cm³ [4]

CAS Number 62016-44-8 [3]

Experimental Protocols
The following protocols describe the methodology for evaluating the performance of 3,4,5-
trimethyloctane as a gasoline additive.
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Protocol 1: Octane Number Determination
Objective: To determine the Research Octane Number (RON) and Motor Octane Number

(MON) of base gasoline blended with varying concentrations of 3,4,5-trimethyloctane.

Methodology:

Fuel Blending: Prepare fuel blends by adding 3,4,5-trimethyloctane to a certified base

gasoline (e.g., 91 RON) at various concentrations (e.g., 5%, 10%, 15% v/v).

RON Testing (ASTM D2699):

Utilize a standardized Cooperative Fuel Research (CFR) engine.

Calibrate the engine using reference fuels (isooctane and n-heptane).

Run the test blend in the engine under standard RON conditions (600 rpm, controlled

intake air temperature).

Adjust the compression ratio until a standard level of knock is detected.

The octane number is determined by comparing the knock intensity to that of the

reference fuels.

MON Testing (ASTM D2700):

Utilize a standardized CFR engine.

Calibrate the engine using reference fuels.

Run the test blend in the engine under standard MON conditions (900 rpm, higher intake

mixture temperature).

Adjust the compression ratio until a standard level of knock is detected.

The octane number is determined by comparing the knock intensity to that of the

reference fuels.

Hypothetical Data Presentation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15920774/docs?utm_src=pdf-body#application-notes-and-protocols-3-4-5-trimethyloctane-as-a-potential-gasoline-additive
https://www.benchchem.com/product/b15920774/docs?utm_src=pdf-body#application-notes-and-protocols-3-4-5-trimethyloctane-as-a-potential-gasoline-additive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15920774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Additive
Concentration
(% v/v)

Base Fuel
RON

Measured RON
Base Fuel
MON

Measured
MON

0% (Control) 91.0 91.0 83.0 83.0

5% 91.0 93.5 83.0 84.8

10% 91.0 95.8 83.0 86.5

15% 91.0 98.2 83.0 88.1

Protocol 2: Engine Dynamometer Performance and
Emissions Testing
Objective: To evaluate the effect of 3,4,5-trimethyloctane blended gasoline on engine

performance (torque, power) and exhaust emissions.

Methodology:

Engine Setup: Mount a modern spark-ignition engine on a calibrated engine dynamometer.

Equip the exhaust system with a gas analyzer to measure CO, HC, NOx, and CO2.

Fuel Blends: Use the same fuel blends as in Protocol 1.

Test Cycle:

Warm up the engine to a stable operating temperature.

Perform a series of wide-open throttle (WOT) sweeps across the engine's operating speed

range (e.g., 1500-6000 rpm) for each fuel blend.

Record torque, power, and brake-specific fuel consumption (BSFC) at various engine

speeds.

Simultaneously, collect exhaust gas samples and analyze for emissions.

To assess emissions under more realistic driving conditions, a simulated New European

Driving Cycle (NEDC) or Worldwide Harmonised Light Vehicle Test Procedure (WLTP) can
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be run.[5]

Hypothetical Data Presentation:

Table 2.1: Peak Engine Performance

Additive
Concentration (%
v/v)

Peak Torque (Nm) Peak Power (kW)
BSFC at Peak
Torque (g/kWh)

0% (Control) 180 100 250

10% 184 103 245

Table 2.2: Emissions Analysis (Simulated Urban Cycle)

Additive
Concentration (%
v/v)

CO (g/km) HC (g/km) NOx (g/km)

0% (Control) 0.85 0.09 0.06

10% 0.78 0.08 0.05

Protocol 3: Fuel System Compatibility and Stability
Objective: To assess the compatibility of 3,4,5-trimethyloctane with common fuel system

materials and its effect on fuel stability.

Methodology:

Material Compatibility (ASTM D471):

Immerse samples of common fuel system elastomers and plastics (e.g., nitrile rubber,

Viton, HDPE) in a 15% blend of 3,4,5-trimethyloctane in gasoline.

Maintain the immersion at an elevated temperature (e.g., 40 °C) for a specified period

(e.g., 168 hours).
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Measure changes in mass, volume, and hardness of the materials.

Oxidation Stability (ASTM D525):

Place a sample of the 15% fuel blend in a pressure vessel.

Pressurize the vessel with oxygen and heat it to a specified temperature.

Monitor the pressure inside the vessel over time. The induction period is the time taken for

a sharp drop in pressure, indicating the onset of oxidation.

Hypothetical Data Presentation:

Table 3.1: Material Compatibility (168 hours at 40 °C)

Material Volume Change (%)
Hardness Change (Shore
A)

Nitrile Rubber +2.5 -3

Viton +0.8 -1

Table 3.2: Oxidation Stability

Fuel Blend Induction Period (minutes)

Base Gasoline 480

15% 3,4,5-Trimethyloctane Blend 510

Visualizations
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Caption: Workflow for Octane Number Determination.
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Caption: Engine Performance and Emissions Testing Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15920774?utm_src=pdf-custom-synthesis#bc-rfq
https://riomaisseguro.rio.rj.gov.br/default.aspx/form-library/SerDXZ/Branched_Chain_Alkanes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trimethyloctane
https://webbook.nist.gov/cgi/formula?ID=C62016448
https://m.chemicalbook.com/ProductChemicalPropertiesCB41472079_EN.htm
https://www.researchgate.net/publication/367782033_Effects_of_Unconventional_Additives_in_Gasoline_on_the_Performance_of_a_Vehicle
https://www.benchchem.com/product/b15920774/docs#application-notes-and-protocols-3-4-5-trimethyloctane-as-a-potential-gasoline-additive
https://www.benchchem.com/product/b15920774/docs#application-notes-and-protocols-3-4-5-trimethyloctane-as-a-potential-gasoline-additive
https://www.benchchem.com/product/b15920774/docs#application-notes-and-protocols-3-4-5-trimethyloctane-as-a-potential-gasoline-additive
https://www.benchchem.com/product/b15920774/docs#application-notes-and-protocols-3-4-5-trimethyloctane-as-a-potential-gasoline-additive
https://www.benchchem.com/product/b15920774?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15920774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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